Cas no 1803801-13-9 (Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate
• CAS No: 1803801-13-9
• MF: C₁₀H₆F₃NO₄
• MW: 261.154153347015
• CID: 4951970
• Update Time: 2025-10-25

Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H6F3NO4/c1-17-9(16)7-5(4-14)2-3-6(8(7)15)18-10(11,12)13/h2-3,15H,1H3
• InChI Key： QWHLNJAQLRMQIX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(C(=O)OC)=C1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 2.9
• Topological Polar Surface Area: 79.6

Additional information on Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate

Comprehensive Guide to Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate (CAS No. 1803801-13-9): Properties, Applications, and Market Insights

Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate (CAS No. 1803801-13-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethoxy-substituted benzoate derivative is characterized by its unique molecular structure, which combines a cyano group, a hydroxyl group, and a trifluoromethoxy group on a benzoate scaffold. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's chemical formula is C₁₀H₆F₃NO₄, with a molecular weight of 261.15 g/mol. Its physical properties include a white to off-white crystalline powder appearance, moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, and limited solubility in water. These properties make it particularly useful in various organic synthesis applications, where it serves as a building block for more complex structures.

One of the most significant applications of Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate is in the pharmaceutical industry. Researchers have explored its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs), particularly those targeting central nervous system (CNS) disorders and inflammatory conditions. The trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of drug candidates, making this compound particularly valuable in medicinal chemistry.

In the agrochemical sector, this compound has shown promise as a precursor in the development of novel pesticides and herbicides. The cyano group and hydroxyl group in its structure provide reactive sites that can be further modified to create compounds with specific biological activities. Recent studies have investigated its derivatives for their potential as environmentally friendly crop protection agents with reduced toxicity profiles.

The synthetic versatility of Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate makes it a subject of ongoing research in academic and industrial laboratories. Chemists are particularly interested in its potential for creating fluorinated compounds, which are increasingly important in materials science and electronics. The incorporation of fluorine atoms into organic molecules often leads to enhanced thermal stability, chemical resistance, and electronic properties.

From a market perspective, the demand for specialty chemicals like Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate has been steadily increasing. The global market for fluorinated compounds is projected to grow significantly in the coming years, driven by their applications in pharmaceuticals, agrochemicals, and advanced materials. Manufacturers and suppliers of this compound are focusing on developing more efficient synthesis routes to meet the growing demand while maintaining high purity standards.

Recent advancements in green chemistry have also impacted the production and application of this compound. Researchers are exploring more sustainable methods for its synthesis, including catalytic processes that reduce waste and energy consumption. These developments align with the broader industry trend toward environmentally friendly chemical production and have made the compound more attractive to companies with sustainability initiatives.

For researchers working with Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate, proper handling and storage are essential. While not classified as hazardous under standard regulations, it should be stored in a cool, dry place away from strong oxidizing agents. Standard laboratory safety practices, including the use of personal protective equipment, should be followed when handling this chemical.

The analytical characterization of this compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are crucial for verifying the compound's identity and purity, especially when used as an intermediate in sensitive applications like pharmaceutical synthesis.

Looking to the future, Methyl 6-cyano-2-hydroxy-3-(trifluoromethoxy)benzoate is expected to play an increasingly important role in various chemical industries. Its unique combination of functional groups offers numerous possibilities for structural modification, making it a versatile building block for innovation. As research continues to uncover new applications for fluorinated compounds, the significance of this specialty chemical is likely to grow even further.